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Compound of Interest

Compound Name: 5-Chloro-2-hydroxybenzophenone

Cat. No.: B104029

A Technical Guide to the Physical Properties of
5-Chloro-2-hydroxybenzophenone

For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of the key physical properties of 5-Chloro-
2-hydroxybenzophenone, a compound of interest in various chemical and pharmaceutical

applications. The information is presented to support research and development activities, with
a focus on melting point and solubility characteristics.

Core Physical Properties

5-Chloro-2-hydroxybenzophenone is a yellow crystalline solid that is nearly odorless[1]. It is
stable under recommended storage conditions[1].

Quantitative Physical Data

The following table summarizes the key quantitative physical properties of 5-Chloro-2-
hydroxybenzophenone.
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Property Value Source(s)
Melting Point 95.3°C [1]

96-98 °C [21(31(4]

Water Solubility Insoluble [1]

Soluble in alcohol, ethyl
Solubility in Organic Solvents acetate, and methyl ethyl [1]
ketone.

Slightly soluble in chloroform 4]
and methanol.

Experimental Protocols

The following sections detail generalized experimental methodologies for determining the
melting point and solubility of a chemical compound like 5-Chloro-2-hydroxybenzophenone.

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
state. For a pure crystalline compound, this transition occurs over a narrow temperature range.
The presence of impurities typically causes a depression and broadening of the melting point
range[5].

Protocol:

o Sample Preparation: A small amount of the dry, powdered 5-Chloro-2-
hydroxybenzophenone is packed into a thin-walled capillary tube, sealed at one end, to a
height of 1-2 mm[5][6].

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb[5][7]. This assembly is then placed in a heating bath (e.g.,
an oil bath in a Thiele tube or a calibrated melting point apparatus)[6][7].

e Heating: The heating bath is heated slowly and steadily, with constant stirring to ensure
uniform temperature distribution[5]. The heating rate should be reduced to 1-2°C per minute
as the temperature approaches the expected melting point[6].
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e Observation and Measurement: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the last solid
crystal disappears is recorded as the end of the melting range[5].

The shake-flask method is a widely recognized and reliable technique for determining the
thermodynamic solubility of a compound, particularly for those with low solubility[8].

Protocol:

o Sample Preparation: An excess amount of 5-Chloro-2-hydroxybenzophenone is added to
a known volume of the desired solvent (e.g., water, ethanol, chloroform) in a sealed
container. The excess solid ensures that a saturated solution is formed[8].

o Equilibration: The container is agitated (e.g., shaken or stirred) at a constant temperature for
a prolonged period (typically 24-72 hours) to ensure that equilibrium is reached between the
undissolved solid and the solution.

o Phase Separation: After equilibration, the mixture is allowed to stand, or it is centrifuged or
filtered to separate the saturated solution from the excess undissolved solid.

o Concentration Analysis: The concentration of 5-Chloro-2-hydroxybenzophenone in the
clear, saturated solution is determined using a suitable analytical technique, such as UV-
spectroscopy or High-Performance Liquid Chromatography (HPLC)[9]. The measured
concentration represents the solubility of the compound in that solvent at that specific
temperature.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the determination of the physical
properties of 5-Chloro-2-hydroxybenzophenone.
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Physical Property Determination Workflow
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Caption: Workflow for determining the melting point and solubility of 5-Chloro-2-

hydroxybenzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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